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Introduction

4-Nonylphenol (4-NP) encompasses a group of organic compounds characterized by a phenol
ring substituted with a nine-carbon alkyl chain at the fourth position. Commercially, 4-NP is
produced as a complex mixture of isomers, primarily with branched nonyl groups, through the
acid-catalyzed alkylation of phenol with nonene.[1] This technical guide provides a
comprehensive overview of the core physicochemical properties of 4-Nonylphenol isomers,
offering quantitative data, detailed experimental methodologies, and visual representations of
key concepts to support research and development activities. The properties of the technical
mixture often differ from those of individual isomers, a critical consideration for toxicological and
environmental fate studies.

Physicochemical Properties

The physicochemical properties of 4-Nonylphenol isomers are crucial for understanding their
environmental distribution, bioavailability, and potential for bioaccumulation. These properties
are highly dependent on the specific isomeric structure, particularly the branching of the nonyl
chain. The following tables summarize key quantitative data for the technical mixture of 4-NP
and the linear isomer, 4-n-nonylphenol. Data for specific branched isomers is sparse, but
available information is included.
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Table 1: General and Physical Properties of 4-

Nonylphenol

Technical Mixture of 4-

Property 4-n-Nonylphenol
Nonylphenol

CAS Number 84852-15-3[1] 104-40-5[1]

Molecular Formula C15H240 C15H240

Molar Mass 220.35 g/mol 220.35 g/mol

Appearance Pale yellow, viscous liquid[1] White crystalline solid

Melting Point -8 to 2 °C[1] 43 t0 46 °C

Boiling Point 293 to 297 °C[1] 127 to 130 °C (at 27 mmHg)

Density 0.953 g/cm? 0.937 g/cm?

Refractive Index Not widely reported 1.511 (at 20°C)

Table 2: Solubility and Partitioning Behavior of 4-
Nonylphenol

Technical Mixture of 4-

Property 4-n-Nonylphenol
Nonylphenol
- Sparingly soluble (0.020 g/L at
Water Solubility 6 mg/L (at pH 7)[1]
25°C)
Vapor Pressure 0.000818 mmHg Not widely reported
Henry's Law Constant 3.4 x 10~> atm-m3/mol Not widely reported
Octanol-Water Partition )
5.76 Not widely reported

Coefficient (log Kow)

Experimental Protocols

Accurate determination of physicochemical properties is fundamental to the characterization of
chemical substances. The following sections detail the methodologies for key experiments,
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largely based on internationally recognized guidelines from the Organisation for Economic Co-
operation and Development (OECD) and ASTM International.

Melting Point/Melting Range Determination (OECD
Guideline 102)

The melting point is determined as the temperature at which the phase transition from solid to
liquid occurs. For pure substances, this is a sharp point, while for mixtures and impure
substances, it occurs over a range.

Methodology: Capillary Method

o Sample Preparation: A small amount of the finely powdered, dry substance is introduced into
a capillary tube, which is then sealed at one end. The sample is compacted by tapping the
tube.

e Apparatus: A melting point apparatus with a heated metal block or a liquid bath is used. The
apparatus must have a calibrated thermometer or a digital temperature sensor.

e Heating: The capillary tube containing the sample is placed in the heating block. The
temperature is raised at a steady, slow rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

» Observation: The sample is observed through a magnifying lens. The temperature at which
the first droplet of liquid appears is recorded as the onset of melting. The temperature at
which the last solid particle disappears is recorded as the completion of melting. The range
between these two temperatures is the melting range.
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Boiling Point Determination (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology: Ebulliometer Method

o Apparatus: An ebulliometer, a device that measures the boiling point of a liquid by creating
an equilibrium between the liquid and vapor phases, is used. It is equipped with a condenser
and a precise temperature measuring device.

o Procedure: The liquid sample is placed in the ebulliometer and heated. The temperature of
the boiling liquid is continuously monitored.

o Equilibrium: The temperature at which the liquid and vapor are in equilibrium, indicated by a
stable temperature reading, is recorded as the boiling point. Pressure corrections may be
necessary if the atmospheric pressure is not at standard conditions.

Water Solubility Determination (OECD Guideline 105)

Water solubility is the maximum concentration of a substance that can be dissolved in water at
a given temperature.

Methodology: Shake-Flask Method

o Preparation: A supersaturated solution of the 4-NP isomer is prepared in deionized water in a
flask.

o Equilibration: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is reached.

o Phase Separation: The solution is allowed to stand to allow any undissolved material to
settle. Centrifugation may be used to aid separation.

e Analysis: A sample of the clear aqueous phase is carefully removed and the concentration of
the dissolved 4-NP isomer is determined using a suitable analytical method, such as High-
Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry
(GC-MS).
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Vapor Pressure Determination (OECD Guideline 104)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology: Static Method

o Apparatus: A sample of the substance is placed in a thermostatted container connected to a
pressure measuring device.

e Degassing: The sample is degassed to remove any dissolved air.

o Equilibration: The container is heated to the desired temperature, and the system is allowed
to reach equilibrium.

o Measurement: The pressure inside the container, which is the vapor pressure of the
substance at that temperature, is measured. This is repeated at several temperatures to
establish a vapor pressure curve.

Octanol-Water Partition Coefficient (log Kow)
Determination (OECD Guideline 117)

The octanol-water partition coefficient (Kow) is a measure of the lipophilicity of a substance,
representing the ratio of its concentration in octanol to its concentration in water at equilibrium.

Methodology: HPLC Method

o Principle: This method is based on the correlation between the retention time of a substance
on a reversed-phase HPLC column and its log Kow.

» Calibration: A series of reference compounds with known log Kow values are injected into
the HPLC system to create a calibration curve of retention time versus log Kow.

o Sample Analysis: The 4-NP isomer is injected into the same HPLC system under identical
conditions.

o Calculation: The retention time of the isomer is used to determine its log Kow by interpolation
from the calibration curve.
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Isomer Synthesis and Analysis

The vast number of possible 4-nonylphenol isomers necessitates robust methods for their
synthesis and separation to study the properties of individual isomers.

Synthesis of Branched 4-Nonylphenol Isomers

A common method for the synthesis of specific branched 4-NP isomers is the Friedel-Crafts
alkylation of phenol with a specific tertiary nonanol or nonene in the presence of an acid
catalyst.
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Example: Synthesis of 4-(3',6'-dimethyl-3'-heptyl)phenol

» Reactant Preparation: Synthesis of the specific alkylating agent, such as 3,6-dimethylheptan-
3-ol.

» Alkylation: The alcohol is reacted with phenol in the presence of a Lewis acid catalyst (e.g.,
AICI5) or a strong protic acid. The reaction is typically carried out at a controlled temperature
to favor para-substitution.

» Work-up and Purification: The reaction mixture is neutralized, and the product is extracted
with an organic solvent. The crude product is then purified, often by column chromatography,

to isolate the desired isomer.

Analytical Separation and Identification of Isomers

Due to the structural similarity of the isomers, their separation and identification require high-
resolution analytical techniques.

o Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for
separating and identifying volatile and semi-volatile compounds. Different isomers will have
slightly different retention times on the GC column, and their mass spectra can provide
information about their fragmentation patterns, aiding in structural elucidation.

e High-Performance Liquid Chromatography (HPLC): HPLC, particularly with specialized
columns, can also be used to separate 4-NP isomers.
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Conclusion

The physicochemical properties of 4-Nonylphenol are complex and highly dependent on the
iIsomeric composition. This guide has summarized the available quantitative data for the
technical mixture and key isomers, and has provided an overview of the standard experimental
protocols for their determination. For researchers, scientists, and drug development
professionals, a thorough understanding of these properties and the methods used to measure
them is essential for accurate risk assessment, environmental modeling, and the development
of safe and effective products. Further research into the properties of a wider range of
individual isomers is crucial for a more complete understanding of this important class of
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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